5-Isothiocyanatobicyclo[2.2.1]hept-2-ene
Overview
Description
5-Isothiocyanatobicyclo[2.2.1]hept-2-ene is a chemical compound with the molecular formula C8H9NS . It has a molecular weight of 151.23 g/mol. This compound is not intended for human or veterinary use and is typically used for research purposes.
Molecular Structure Analysis
The molecular structure of this compound consists of a bicyclic heptene ring with an isothiocyanate functional group attached . The exact structural details would require more specific information or computational modeling to determine.Scientific Research Applications
Chemical Synthesis and Reactivity
5-Isothiocyanatobicyclo[2.2.1]hept-2-ene derivatives have been studied for their unique geometric parameters and conformational properties. For instance, Kas’yan et al. (2001) investigated derivatives of exo-5-Aminomethyl-endo-5-methylbicyclo[2.2.1]hept-2-ene and its 2,3-epoxy derivative, analyzing their barriers to rotation and reactions with electrophilic reagents such as isothiocyanates (Kas’yan et al., 2001). This research highlights the compound's significance in the synthesis of geometrically and electronically varied molecules.
Polymerization Potential
The polymerization potential of this compound derivatives has also been explored. Devine et al. (1982) demonstrated the production of high-trans, isotactic polymers from 5,5-dimethylbicyclo[2.2.1]hept-2-ene using a metathesis catalyst (Devine et al., 1982). This study suggests the material's utility in creating novel polymeric structures with specific stereochemical configurations.
Advanced Materials Synthesis
Research into the synthesis of advanced materials using this compound derivatives is ongoing. For example, the crystal structure of a complex formed from the reaction of 5,6-dimethylidene derivatives with metal carbonyls has been elucidated, indicating potential applications in the development of new material sciences (Barbay et al., 1986).
Stereoregular Fluoropolymers
The ring-opening polymerization of norbornene derivatives, including those similar to this compound, has been investigated for the synthesis of stereoregular fluoropolymers. Blackmore and Feast (1988) studied the polymerization of N-pentafluorophenylbicyclo[2.2.1]hept-5-ene-2,3-dicarboximide, revealing insights into the microstructures of resulting polymers and their synthesis routes (Blackmore & Feast, 1988).
Safety and Hazards
The safety and hazards associated with 5-Isothiocyanatobicyclo[2.2.1]hept-2-ene are not explicitly mentioned in the available resources. As with any chemical compound, appropriate safety measures should be taken when handling it. More specific information would likely be available in its Material Safety Data Sheet (MSDS) .
properties
IUPAC Name |
5-isothiocyanatobicyclo[2.2.1]hept-2-ene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NS/c10-5-9-8-4-6-1-2-7(8)3-6/h1-2,6-8H,3-4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NQXLBONFJOFNHD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC(C1C=C2)N=C=S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10380648 | |
Record name | 5-isothiocyanatobicyclo[2.2.1]hept-2-ene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10380648 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
151.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
92819-45-9 | |
Record name | 5-isothiocyanatobicyclo[2.2.1]hept-2-ene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10380648 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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